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Compound of Interest

Compound Name: ONC213

Cat. No.: B13145634

Researchers and drug development professionals handling ONC213, an orally active aKGDH
inhibitor with potent antileukemia activity, must adhere to stringent disposal procedures to
ensure laboratory safety and environmental protection.[1][2][3] While a specific Safety Data
Sheet (SDS) for ONC213 was not located, the following guidelines, based on best practices for
the disposal of antineoplastic and other hazardous drugs, provide a comprehensive operational
plan.[4] All waste generated from handling ONC213 is to be considered hazardous chemical
waste.

Core Principles of ONC213 Disposal

Due to its cytotoxic nature, ONC213 and any materials that come into contact with it must be
managed as hazardous waste, often regulated under the Resource Conservation and
Recovery Act (RCRA).[4] The fundamental principle is to prevent the release of the compound
into the environment and to protect personnel from exposure. Key safety precautions include
wearing appropriate personal protective equipment (PPE), such as double chemotherapy
gloves, and ensuring all procedures are performed in a designated and controlled area.[4]

Step-by-Step Disposal Procedures

The proper disposal of ONC213 waste requires careful segregation into different waste
streams. The following steps provide a clear protocol for researchers.

1. Segregation of Waste at the Point of Generation:
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Immediately after use, all waste contaminated with ONC213 must be separated from regular

laboratory trash and other chemical waste.[4] Do not mix ONC213 waste with other laboratory

wastes.[4]

. Disposal of Liquid Waste:

Bulk Liquid Waste: Any remaining stock solutions, unused dilutions, or contaminated liquid
media should be collected in a designated, leak-proof, and clearly labeled hazardous waste
container. These are often referred to as "black bulk waste containers" for hazardous
chemical waste.[4]

Labeling: The container must be labeled with a hazardous waste tag detailing the contents,
including the name "ONC213" and an estimate of the concentration and volume.

Storage: Store the sealed waste container in a designated satellite accumulation area until it
is collected by the institution's Environmental Health & Safety (EHS) department.

. Disposal of Solid Waste:

Trace-Contaminated Solids: Items such as used gloves, absorbent pads, and empty vials
with no visible liquid residue should be disposed of in a designated "yellow trace waste
container."[4]

Packaging: Once full, this container should be securely sealed and placed inside a biohazard
waste box for collection.[4]

. Disposal of Sharps:

Contaminated Sharps: Needles and syringes that have been used to handle ONC213 and
contain residual amounts of the drug (even as little as 0.1 ml) must be disposed of as
hazardous chemical waste in the black bulk waste container.[4] Do not place these in a
standard sharps container.[4]

Empty Sharps: If a syringe has been fully discharged and contains no visible residual drug, it
can be placed directly into a red sharps container.[4] Needles should not be recapped.[4]

. Requesting Waste Pickup:
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Once a waste container is full or no longer in use, a hazardous waste pick-up request must be
submitted to the institution's EHS department, often through an online form.[4]

Experimental Workflow for ONC213 Waste Disposal

The following diagram illustrates the decision-making process for the proper disposal of
different types of ONC213-contaminated waste.

Disposal Containers

Yellow Trace Waste Container

EHS Hazardous Waste Pickup

Click to download full resolution via product page

Caption: Workflow for the proper segregation and disposal of ONC213 waste.

Quantitative Data Summary

While specific quantitative data for ONC213 disposal is not available, the following table
summarizes key thresholds and parameters based on general guidelines for hazardous drug
disposal.[4]
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Parameter

Threshold/Specification

Recommended Action

Ligquid Residue in Syringe

> 0.1 ml or any visible residue

Dispose in black bulk

hazardous waste container.

Liquid Residue in Syringe

No visible residue (100% used)

Dispose in red sharps

container.

Waste Segregation

All ONC213-contaminated

materials

Separate from general,
biohazardous, and other

chemical waste streams.

Container Labeling

All hazardous waste

containers

Clearly label with "Hazardous
Waste," list all contents, and

affix institutional waste tag.

Emergency Procedures

In the event of a spill or accidental exposure, it is critical to follow the institution's established

emergency procedures. This typically involves:

Alerting personnel in the immediate area.

Containing the spill using an appropriate spill kit.

with cleanup and to report the incident.[4]

Consulting the Safety Data Sheet (SDS) for specific guidance on personal exposure.

Contacting the institution's Environmental Health & Safety (EHS) department for assistance

The proper handling and disposal of investigational drugs like ONC213 are paramount for a

safe and compliant research environment. Adherence to these procedures minimizes risk and

ensures the well-being of laboratory personnel and the broader community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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